Cas no 1216984-85-8 (Rizatriptan-d6 Benzoate)

• Product Name: Rizatriptan-d6 Benzoate
• CAS No: 1216984-85-8
• MF: C₂₂H₂₅N₅O₂
• MW: 397.503174543381
• CID: 3162072
• Update Time: 2025-07-18

Rizatriptan-d6 Benzoate Chemical and Physical Properties

Names and Identifiers

• benzoic acid,2-[5-(1,2,4-triazol-1-ylmethyl)-1H-indol-3-yl]-N,N-bis(trideuteriomethyl)ethanamine
• Rizatriptan-d6 Benzoate

• Inchi： 1S/C15H19N5.C7H6O2/c1-19(2)6-5-13-8-17-15-4-3-12(7-14(13)15)9-20-11-16-10-18-20;8-7(9)6-4-2-1-3-5-6/h3-4,7-8,10-11,17H,5-6,9H2,1-2H3;1-5H,(H,8,9)/i1D3,2D3;
• InChI Key： JPRXYLQNJJVCMZ-TXHXQZCNSA-N
• SMILES： OC(C1C=CC=CC=1)=O.N1C=C(CCN(C([2H])([2H])[2H])C([2H])([2H])[2H])C2C=C(CN3C=NC=N3)C=CC1=2

Experimental Properties

• Melting Point: 171-174°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on Rizatriptan-d6 Benzoate

Introduction to Rizatriptan-d6 Benzoate (CAS No. 1216984-85-8)

Rizatriptan-d6 Benzoate, a derivative of the well-known compound Rizatriptan, is a pharmaceutical intermediate that has garnered significant attention in the field of medicinal chemistry. With the CAS number 1216984-85-8, this compound is primarily utilized in research and development for its unique isotopic properties, which make it an invaluable tool in analytical and diagnostic applications. The benzoate moiety enhances its stability and solubility, making it particularly suitable for various biochemical assays.

The use of deuterium-labeled compounds like Rizatriptan-d6 Benzoate has become increasingly prevalent in modern drug discovery and pharmacokinetic studies. The introduction of deuterium atoms into the molecular structure not only aids in distinguishing the compound from its non-labeled counterparts but also provides insights into metabolic pathways and drug interactions. This is particularly crucial in understanding the pharmacodynamics and pharmacokinetics of Rizatriptan and its analogs.

Recent advancements in mass spectrometry techniques have further highlighted the utility of labeled compounds such as Rizatriptan-d6 Benzoate. These techniques allow for high-resolution analysis, enabling researchers to identify and quantify trace amounts of the compound with remarkable precision. This has opened new avenues in clinical research, particularly in the study of migraine treatment, where Rizatriptan is a leading therapeutic agent.

The benzoate group in Rizatriptan-d6 Benzoate not only contributes to its chemical stability but also influences its pharmacological properties. Studies have shown that benzoate derivatives can exhibit enhanced binding affinity to target receptors, which is critical for the efficacy of migraine medications. The isotopic labeling with deuterium further modulates these properties, providing a more comprehensive understanding of the compound's behavior within biological systems.

In the context of drug development, Rizatriptan-d6 Benzoate serves as a vital reference standard for quality control and analytical validation. Its isotopic purity ensures that researchers can rely on consistent and reproducible results across different experiments. This is particularly important in large-scale clinical trials where accuracy and consistency are paramount.

The pharmaceutical industry has also explored the potential of Rizatriptan-d6 Benzoate in developing novel formulations and delivery systems. By leveraging its unique chemical properties, researchers aim to enhance the bioavailability and therapeutic efficacy of Rizatriptan. This includes investigating its compatibility with various excipients and carriers, which could lead to more effective and patient-friendly medications.

Moreover, the use of Rizatriptan-d6 Benzoate in research has contributed to a deeper understanding of the mechanisms underlying migraines. By employing advanced analytical techniques, scientists have been able to elucidate how Rizatriptan interacts with serotonin receptors in the brain, thereby providing new insights into potential therapeutic targets.

As the field of medicinal chemistry continues to evolve, compounds like Rizatriptan-d6 Benzoate will play an increasingly significant role in both academic research and industrial applications. Their versatility and precision make them indispensable tools for researchers aiming to develop safer and more effective treatments for neurological disorders.

The future prospects of Rizatriptan-d6 Benzoate are promising, with ongoing studies exploring its potential in other therapeutic areas beyond migraine treatment. Its unique isotopic properties could also make it valuable in studying drug-drug interactions and toxicological profiles, further enhancing our understanding of how medications function within complex biological systems.